Cas no 2171629-12-0 (4-(3-ethynyl-3-hydroxypiperidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid)

• Product Name: 4-(3-ethynyl-3-hydroxypiperidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid
• CAS No: 2171629-12-0
• MF: C₂₆H₂₆N₂O₆
• MW: 462.494447231293
• CID: 5834508
• PubChem ID: 165553941
• Update Time: 2025-06-08

4-(3-ethynyl-3-hydroxypiperidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-ethynyl-3-hydroxypiperidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid
• EN300-1546580
• 4-(3-ethynyl-3-hydroxypiperidin-1-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxobutanoic acid
• 2171629-12-0

• Inchi： 1S/C26H26N2O6/c1-2-26(33)12-7-13-28(16-26)24(31)22(14-23(29)30)27-25(32)34-15-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h1,3-6,8-11,21-22,33H,7,12-16H2,(H,27,32)(H,29,30)
• InChI Key： JOEKFRFQEDOADS-UHFFFAOYSA-N
• SMILES： OC1(C#C)CN(C(C(CC(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCC1

Computed Properties

• Exact Mass: 462.17908655g/mol
• Monoisotopic Mass: 462.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 814
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 116Ų

Additional information on 4-(3-ethynyl-3-hydroxypiperidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid

Comprehensive Analysis of 4-(3-ethynyl-3-hydroxypiperidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid (CAS No. 2171629-12-0)

In the rapidly evolving field of pharmaceutical chemistry and drug discovery, 4-(3-ethynyl-3-hydroxypiperidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid (CAS No. 2171629-12-0) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, plays a pivotal role in the synthesis of peptide-based therapeutics and Fmoc-protected amino acid derivatives. Researchers and industry professionals are increasingly exploring its applications in proteomics, bioconjugation, and targeted drug delivery systems.

The compound's structure integrates a piperidine ring with an ethynyl-hydroxyl group, which enhances its reactivity and versatility in organic synthesis. The presence of the Fmoc (9H-fluoren-9-ylmethoxycarbonyl) protecting group is particularly noteworthy, as it is widely used in solid-phase peptide synthesis (SPPS). This makes CAS No. 2171629-12-0 a valuable building block for constructing complex peptides with high precision and yield. Recent studies highlight its utility in developing peptide-based inhibitors and biomarkers, addressing growing demand in personalized medicine and cancer therapeutics.

From a synthetic chemistry perspective, the compound's oxobutanoic acid moiety offers a reactive handle for further functionalization, enabling the creation of customized drug conjugates. This aligns with current trends in ADC (antibody-drug conjugate) development, where precise linkage between antibodies and payloads is critical. Moreover, its stability under physiological conditions makes it suitable for in vivo applications, a topic frequently searched by researchers optimizing drug bioavailability.

Quality control and analytical characterization of 4-(3-ethynyl-3-hydroxypiperidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid are essential for ensuring reproducibility in research. Advanced techniques such as HPLC-MS, NMR spectroscopy, and FT-IR are commonly employed to verify its purity and structural integrity. These methods are frequently discussed in forums and publications focusing on analytical method validation, reflecting the compound's relevance in high-standard laboratories.

In the context of green chemistry, efforts to optimize the synthesis of CAS No. 2171629-12-0 using catalytc methods or microwave-assisted reactions have gained traction. Such innovations reduce environmental impact while improving efficiency—a priority for pharmaceutical manufacturers addressing sustainability goals. This aligns with broader industry shifts toward eco-friendly synthesis, a hot topic in both academic and industrial circles.

Looking ahead, the demand for Fmoc-protected intermediates like this compound is expected to rise, driven by advancements in peptide-based drug discovery and biopharmaceuticals. Its compatibility with automated synthesizers further positions it as a key enabler of high-throughput screening platforms. For researchers exploring structure-activity relationships (SAR) or peptide mimetics, 4-(3-ethynyl-3-hydroxypiperidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid offers a robust foundation for innovation.